Cas no 1361679-64-2 (4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361679-64-2
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919894
• Update Time: 2025-06-25

4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-6-2-1-5(9(14)10(6)15)11-8(12(16,17)18)7(20)3-4-19-11/h1-4H,(H,19,20)
• InChI Key： JYIXFABFLLDESF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=C(C(F)(F)F)C(C=CN1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361679-64-2)

4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361679-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including hydroxyl, trichlorophenyl, and trifluoromethyl groups, endows it with unique chemical properties that make it a promising candidate for various applications in drug discovery and synthesis.

The structural composition of 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine is highly intriguing from a chemical perspective. The trichlorophenyl moiety introduces strong electron-withdrawing effects through the inductive effect of chlorine atoms, while the trifluoromethyl group further enhances lipophilicity and metabolic stability. These features are particularly valuable in the design of bioactive molecules, as they can influence both binding affinity and pharmacokinetic profiles. The hydroxyl group, on the other hand, provides a site for potential hydrogen bonding interactions, which are crucial for receptor binding and drug-receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine may contribute to its unique pharmacological profile, making it a valuable scaffold for further medicinal chemistry investigations.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of electron-withdrawing groups like trichlorophenyl and trifluoromethyl, along with the polar hydroxyl group, creates a balance between lipophilicity and polarity that is often sought after in drug design. This balance can enhance membrane permeability while maintaining adequate solubility for effective absorption and distribution within the body. Furthermore, the presence of multiple reactive sites allows for modifications through various synthetic pathways, enabling chemists to tailor the compound’s properties for specific biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Researchers are increasingly leveraging these tools to predict the binding modes of small molecules with biological targets such as enzymes and receptors. In the context of 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine, computational studies have suggested that its substituents may interact with key amino acid residues in target proteins, modulating their function. This insight has opened up new avenues for designing derivatives with enhanced potency and selectivity.

The synthesis of 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using more efficient catalysts and reaction conditions. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high precision. These advancements not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The compound’s potential applications extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Pyridine derivatives are known for their role as intermediates in synthesizing various functional compounds. The unique structural features of 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine make it a versatile building block for creating molecules with tailored properties. For example, its lipophilic nature could be exploited in designing novel pesticides or herbicides that exhibit improved environmental stability while maintaining efficacy against target organisms.

From an industrial perspective, 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3(trifluoromethyl)pyridine holds promise for scaling up production through continuous flow chemistry techniques. These methods offer advantages such as better control over reaction parameters leading to consistent product quality and reduced energy consumption compared to batch processing methods used traditionally.












In conclusion,, 4-Hydroxy-2-(2,3,4-trichlorophenyl)-3(trifluoromethyl)pyridine, CAS No.1361679-64-2, represents an exciting area of research with significant implications for drug discovery and industrial applications.The compound’s unique structural features combined with recent advances in synthetic chemistry position it as a valuable asset for future investigations aimed at developing novel therapeutic agents.This underscores its importance not only as a scientific curiosity but also as a practical tool for addressing unmet medical needs.The continued exploration of this compound will likely yield further insights into its potential applications across multiple disciplines.